Cas no 84632-65-5 (3,6-Bis(4-chlorophenyl)pyrrolo3,4-cpyrrole-1,4(2H,5H)-dione)

3,6-Bis(4-chlorophenyl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione is a high-purity organic compound belonging to the diketopyrrolopyrrole (DPP) family, known for its strong chromophoric properties. This compound exhibits excellent thermal and photochemical stability, making it suitable for applications in advanced pigments, organic semiconductors, and optoelectronic materials. Its rigid, planar structure and extended π-conjugation contribute to high molar absorptivity and efficient charge transport characteristics. The presence of chlorophenyl substituents enhances solubility in organic solvents while maintaining robust intermolecular interactions. This compound is particularly valued in the development of high-performance dyes, photovoltaic materials, and organic field-effect transistors (OFETs) due to its consistent performance and structural versatility.
3,6-Bis(4-chlorophenyl)pyrrolo3,4-cpyrrole-1,4(2H,5H)-dione structure
84632-65-5 structure
Product Name:3,6-Bis(4-chlorophenyl)pyrrolo3,4-cpyrrole-1,4(2H,5H)-dione
CAS No:84632-65-5
MF:C18H10Cl2N2O2
MW:357.190202236176
MDL:MFCD01941106
CID:60741
PubChem ID:87559014
Update Time:2025-05-23

3,6-Bis(4-chlorophenyl)pyrrolo3,4-cpyrrole-1,4(2H,5H)-dione Chemical and Physical Properties

Names and Identifiers

    • PIGMENT RED 2254
    • Bis-(p-chrolopheny)-1.4-diketopyrrolo(3.4-c)pyrrole
    • 1,4-diketo-2,5-dihydro-3,6-di(4-chloro-phenyl)-pyrrolo[3,4-c]pyrrole
    • PIGMENT RED 254
    • 3,6-Bis(4-chlorophenyl)-2,5-dihydropyrrolo[3,4-c]pyrrole-1,4-dione
    • 3,6-Bis(4-chlorophenyl)-2,5-dihydro-pyrrolo[3,4-c]pyrrole-1,4-dione
    • C.I. 56110
    • C18H10Cl2N2O2
    • WGL0620LJ9
    • 3,6-Bis(4-chlorophenyl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione
    • Pyrrolo[3,4-c]pyrrole-1,4-dione, 3,6-bis(4-chlorophenyl)-2,5-dihydro-
    • Pyrrolo(3,4-c)pyrrole-1,4-dione, 3,6-bis(4-chlorophenyl)-2,5-dihydro-
    • 1,4-bis(4-chlorophenyl)-2,5-dihydropyrrolo[3,4-c]pyrrole-3,6-dione
    • C.I.Pigment Red 254
    • C.I. Pigment Red 254
    • JNNHVXMCVRYTTN-UHFFFAOYSA-N
    • 3,6-Bis(4-chlorophenyl)-2,5-dihydropyrrolo[3,4-c]pyrrole-1,4-dione (ACI)
    • 1,4-Diketo-3,6-bis(4-chlorophenyl)pyrrolo[3,4-c]pyrrole
    • 1,4-Diketo-3,6-di(4-chlorophenyl)pyrrolo[3,4-c]pyrrole
    • 1254 DPP Red 254
    • 3,6-Bis(4-chlorophenyl)-1,4-diketopyrrolo[3,4-c]pyrrole
    • BK-CF
    • C.I. PR 254
    • CFP-FF 449R
    • CFR 6742
    • Chromofine Red 6156
    • Chromofine Red 6156EC
    • Chromofine Red 615EC
    • Cinilex DPP Red SR 1C
    • Cinilex DPP Red SR 2P
    • Cinilex DPP Red ST
    • Colanyl DPP Red GD 130
    • Cromophtal DPP Red
    • Cromophtal DPP Red BO
    • Cromophtal DPP Red BOC
    • Cromophtal DPP Red BP
    • Cromophtal DPP Red BP-P
    • Cromophtal DPP Red RP
    • Cromophtal Red 2028
    • Cromophtal Red 2030
    • Cromophtal Red B-CF
    • Cromophtal Red BP
    • Cromophtal Red DPP
    • DDP Red SR 1C
    • DPP Red BO
    • DPP Red BOC
    • DPP Red BTR
    • DPP Red SR 2P
    • DPP Red ST
    • DPP-BO
    • Eupolen PE Red 34-3001
    • Fastogen Super Red 254-226-0200
    • Fuji Fast Red 8800
    • Fuji Red 8800
    • Hostaperm Red D 2B-COF-LV3781
    • Hostaperm Red D 2B-COFO1
    • Hostaperm Red D 3G70
    • Hostaperm Red D 3G70EDS
    • Hostaperm Red D 3G70EDW
    • Irgaphor BK-CF
    • Irgaphor BT-CF
    • Irgaphor Red 2030
    • 3,6-Bis(4-chlorophenyl)pyrrolo3,4-cpyrrole-1,4(2H,5H)-dione
    • MDL： MFCD01941106
    • Inchi： 1S/C18H10Cl2N2O2/c19-11-5-1-9(2-6-11)15-13-14(18(24)21-15)16(22-17(13)23)10-3-7-12(20)8-4-10/h1-8H,(H,21,24)(H,22,23)
    • InChI Key： JNNHVXMCVRYTTN-UHFFFAOYSA-N
    • SMILES： O=C1C2C(C(NC=2C2C=CC(Cl)=CC=2)=O)=C(C2C=CC(Cl)=CC=2)N1

Computed Properties

  • Exact Mass: 356.01200
  • Monoisotopic Mass: 356.011933
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 525
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 8
  • XLogP3: 3.1
  • Topological Polar Surface Area: 65.4

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.57
  • Boiling Point: 672.5°C at 760 mmHg
  • Flash Point: 360.5°C
  • Refractive Index: 1.732
  • PSA: 65.72000
  • LogP: 4.24660
  • Solubility: Not determined
  • Color index: 56110

3,6-Bis(4-chlorophenyl)pyrrolo3,4-cpyrrole-1,4(2H,5H)-dione Security Information

3,6-Bis(4-chlorophenyl)pyrrolo3,4-cpyrrole-1,4(2H,5H)-dione Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,6-Bis(4-chlorophenyl)pyrrolo3,4-cpyrrole-1,4(2H,5H)-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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3,6-Bis(4-chlorophenyl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione
 84632-65-5 97%
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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3,6-Bis(4-chlorophenyl)pyrrolo3,4-cpyrrole-1,4(2H,5H)-dione Production Method

Production Method 1

623-03-0 623-03-0
924-88-9 924-88-9
84632-65-5 84632-65-5
Reaction Conditions
1.1 Reagents: 2-Butanol, 2-methyl-, sodium salt (1:1) Catalysts: Iron chloride (FeCl3) ;  1 h, 100 °C; 100 °C → 50 °C
1.2 50 °C → 100 °C
1.3 Solvents: 2-Methyl-2-butanol ;  2 h, 100 °C; 3 h, 120 °C; 120 °C → rt
1.4 Reagents: Acetic acid ;  pH 7, rt
1.5 Solvents: Methanol ,  Water ;  2 h, reflux
Reference
Aryl modification of diketopyrrolopyrrole-based quaternary ammonium salts and their applications in copper electrodeposition
Xu, Jie; Chen, Biao; Lv, Jinge; Chang, Dongdong; Niu, Dongfang; et al, Dyes and Pigments, 2019, 170,

Production Method 2

623-03-0 623-03-0
123-25-1 123-25-1
84632-65-5 84632-65-5
Reaction Conditions
1.1 Reagents: 2-Butanol, 2-methyl-, sodium salt (1:1) Solvents: 1-Butyl-3-methylimidazolium tetrafluoroborate ;  50 °C; 14 h, 50 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  neutralized
Reference
Microwave-assisted synthesis of diketopyrrolopyrrole pigments in ionic liquid
Shamekhi, S. S.; Nourmohammadian, F., Pigment & Resin Technology, 2013, 42(4), 215-222

Production Method 3

623-03-0 623-03-0
123-25-1 123-25-1
84632-65-5 84632-65-5
Reaction Conditions
1.1 Reagents: 2-Butanol, 2-methyl-, sodium salt (1:1) Solvents: 2-Methyl-2-butanol ;  5 min, 90 °C
1.2 Catalysts: 1-Butyl-3-methylimidazolium tetrafluoroborate ;  10 min, 90 °C
1.3 30 °C; 14 h, 30 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ;  neutralized
Reference
An efficient pathway to synthesize diketopyrrolopyrrole pigments in ionic liquids
Nourmohammadian, Farahnaz; Shamekhi, S. Shiva, Letters in Organic Chemistry, 2013, 10(2), 131-138

Production Method 4

623-03-0 623-03-0
924-88-9 924-88-9
84632-65-5 84632-65-5
Reaction Conditions
1.1 Reagents: Sodium ,  Iron chloride (FeCl3) Solvents: 2-Methyl-2-butanol ;  4 h, 60 °C; 4 h, 110 °C; 110 °C → rt
1.2 Reagents: Acetic acid ;  pH 7, rt
Reference
Engineering aromatic heterocycle strategy: Improving copper electrodeposition performance via tuning the bandgap of diketopyrrolopyrrole-based leveler
Wang, Kang; Feng, Jinming; Xu, Jie; Li, Jun; Mai, Maria; et al, Tetrahedron, 2020, 76(5),

Production Method 5

623-03-0 623-03-0
924-88-9 924-88-9
84632-65-5 84632-65-5
Reaction Conditions
1.1 Reagents: Sodium ,  Iron chloride (FeCl3) Solvents: 2-Methyl-2-butanol ;  1 h, 90 °C; 90 °C → 50 °C
1.2 Solvents: 2-Methyl-2-butanol ;  50 °C → 90 °C; 90 °C; 24 h, 90 °C; 90 °C → 50 °C
1.3 Reagents: Acetic acid ;  50 °C; 30 min, 120 °C
Reference
Direct Transition from Triplet Excitons to Hybrid Light-Matter States via Triplet-Triplet Annihilation
Ye, Chen; Mallick, Suman; Hertzog, Manuel; Kowalewski, Markus; Boerjesson, Karl, Journal of the American Chemical Society, 2021, 143(19), 7501-7508

Production Method 6

623-03-0 623-03-0
924-88-9 924-88-9
84632-65-5 84632-65-5
Reaction Conditions
1.1 Reagents: Potassium tert-butoxide ,  Iron chloride (FeCl3) Solvents: 2-Methyl-2-butanol ;  1 h, 110 °C
1.2 Solvents: 2-Methyl-2-butanol ;  3 h; 110 °C
1.3 Solvents: Water ;  110 °C; 20 h, 110 °C; 110 °C → rt
Reference
Preparation and characterizations of solvent soluble dyes based on dimerized diketo-pyrrolo-pyrrole pigment
Lee, Hyun-Young; Yoo, Jae-Sung; Kwon, Hye-Seon; Oh, Jin-Kyu; Choi, Jae-Hong, Molecular Crystals and Liquid Crystals, 2015, 617(1), 73-81

Production Method 7

623-03-0 623-03-0
123-25-1 123-25-1
84632-65-5 84632-65-5
Reaction Conditions
1.1 Reagents: Copper zinc alloy ;  10 min, heated
Reference
Microwave-assisted rapid synthesis of 1,4-diketo-pyrrolo[3,4-c]-pyrrole derivatives under solvent-free conditions
Shaabani, Ahmad; Dabiri, Minoo; Bazgir, Ayoob; Gharanjig, Kamaladin, Dyes and Pigments, 2005, 71(1), 68-72

3,6-Bis(4-chlorophenyl)pyrrolo3,4-cpyrrole-1,4(2H,5H)-dione Raw materials

3,6-Bis(4-chlorophenyl)pyrrolo3,4-cpyrrole-1,4(2H,5H)-dione Preparation Products

3,6-Bis(4-chlorophenyl)pyrrolo3,4-cpyrrole-1,4(2H,5H)-dione Related Literature

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